2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)ethyl-methylamino]acetamide
• InChI: InChI=1S/C11H15ClN2O/c1-8(14(2)7-11(13)15)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3,(H2,13,15)
• InChI Key: PQICZKMNUBFZHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Cl)N(C)CC(=O)N
• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol

Description

2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide is a chemical compound that is used in scientific research. It is also known by the names of Chlorphentermine and Desopimon. This compound belongs to the phenethylamine family of compounds and has been studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide is not fully understood. It is believed to act by increasing the release of neurotransmitters such as dopamine and norepinephrine in the brain.
Biochemical and physiological effects:
Studies have shown that 2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide can increase heart rate and blood pressure. It has also been found to increase metabolism and suppress appetite. These effects are similar to those of other stimulant drugs such as amphetamines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide in lab experiments is that it is a relatively simple compound to synthesize. It has also been studied extensively, so there is a lot of information available on its effects. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on 2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide. One area of interest is its potential use as a treatment for obesity. It has been found to suppress appetite, which could make it a useful tool for weight loss. Another area of research is its potential use as a cognitive enhancer. Studies have shown that it can improve cognitive performance in some individuals, which could have applications in the treatment of conditions such as ADHD. Finally, there is potential for further research on the mechanisms of action of 2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide, which could lead to the development of new drugs with similar effects.

Synthesis Methods

The synthesis of 2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide involves the reaction of 4-chlorophenylacetone with methylamine and then with acetic anhydride. The resulting compound is then purified to obtain the final product.

Scientific Research Applications

2-[1-(4-Chlorophenyl)ethyl-methylamino]acetamide has been studied for its effects on the central nervous system. It has been found to have stimulant properties and has been used in research on the mechanisms of action of other stimulant drugs.